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Compound of Interest

Compound Name: Bis(2-ethylhexyl) glutarate
CAS No.: 21302-20-5
Cat. No.: B1594760
Get Quote
. J

This guide serves as a comprehensive technical resource for researchers, scientists, and drug
development professionals, providing in-depth information on the molecular properties,
synthesis, analysis, and applications of Bis(2-ethylhexyl) glutarate.

Core Molecular Identity

Bis(2-ethylhexyl) glutarate, also known by its IUPAC name bis(2-ethylhexyl) pentanedioate, is
a diester of glutaric acid and 2-ethylhexanol.[1] It belongs to a class of organic compounds
utilized for their plasticizing and solvent properties.[1] Understanding its fundamental molecular
characteristics is the first step in leveraging its potential in research and formulation.

Chemical Formula and Molecular Weight

The precise molecular identity of a compound is critical for stoichiometric calculations in
synthesis, quantitative analysis, and formulation development.

e Chemical Formula: C21H4004[2]

e Molecular Weight (Average): 356.5 g/mol [1][2]
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e Monoisotopic Mass: 356.29265975 Da[?2]

The distinction between average molecular weight and monoisotopic mass is crucial for high-
resolution analytical techniques. While average molecular weight is used for bulk chemical
calculations, monoisotopic mass (calculated using the mass of the most abundant isotopes of
each element) is essential for accurate mass spectrometry.

Structural Representation

The compound's structure consists of a central five-carbon glutarate backbone with two
branched 2-ethylhexyl ester groups attached at either end.[1] This branched, aliphatic structure
is key to its physical properties, such as its low water solubility and high boiling point.[1]

Caption: Simplified molecular connectivity of Bis(2-ethylhexyl) glutarate.

Physicochemical and Analytical Characterization

A thorough understanding of a compound's physical properties and spectral data is essential
for its practical application, purification, and identification. Bis(2-ethylhexyl) glutarate is a
colorless to light yellow liquid at room temperature.[1]

Key Physical Properties

The following table summarizes the key physicochemical properties of Bis(2-ethylhexyl)
glutarate, which dictate its behavior as a solvent, plasticizer, and potential formulation

excipient.
Property Value Source
CAS Number 21302-20-5 [11[2]
Appearance Colorless to light yellow liquid [1]

- Very low (< 0.001 g/L);
Water Solubility o [1]
essentially insoluble

) N Moderately soluble in common
Organic Solvent Solubility ) [1]
organic solvents
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Causality Insight: The two long, branched alkyl chains (2-ethylhexyl groups) impart a significant
hydrophobic character to the molecule, leading to its extremely low water solubility.[1] This
property is advantageous in applications requiring resistance to aqueous environments, such
as in coatings or certain drug delivery systems designed to protect a payload from hydrolysis.

Analytical Methods

Confirming the identity and purity of Bis(2-ethylhexyl) glutarate is paramount. Mass
spectrometry is a primary analytical tool.

e Gas Chromatography-Mass Spectrometry (GC-MS): Under electron ionization, the molecular
ion peak is observed at a mass-to-charge ratio (m/z) of 356. The most prominent
fragmentation involves the loss of a 2-ethylhexyl radical, resulting in a characteristic base
peak at m/z 115.[1] This predictable fragmentation pattern is a reliable indicator for structural
confirmation.

o High-Performance Liquid Chromatography (HPLC): HPLC methods, often coupled with a
Diode-Array Detector (DAD), can be developed for quantification.[3] A typical setup might
use a C18 reverse-phase column with an acetonitrile/water mobile phase.[3]

Synthesis and Purification Workflow

For researchers requiring a custom synthesis or a deeper understanding of the material's
origin, the standard procedure is a Fischer esterification reaction.

Synthetic Pathway: Fischer Esterification

The synthesis typically involves the acid-catalyzed reaction between glutaric acid and 2-
ethylhexanol.[1] The reaction is driven to completion by removing the water byproduct, often
through azeotropic distillation using a Dean-Stark apparatus.

Acid Catalyst Reflux with cool B azl:ulma l?sni i Pure Bis(2-ethylhexyl)
(e.g., H2S04) ‘Water Removal (e.g., NaHCOs, brine) '0; hromato; al
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Caption: General workflow for the synthesis of Bis(2-ethylhexyl) glutarate.

Protocol: Laboratory-Scale Synthesis

This protocol outlines a representative procedure for the synthesis of Bis(2-ethylhexyl)
glutarate.

Self-Validating System: The success of this protocol is validated at each stage. The removal of
water confirms reaction progression. The pH of the aqueous washes confirms the removal of
the acid catalyst. Finally, analytical characterization (e.g., GC-MS, NMR) of the final product
confirms its identity and purity.

Materials:

e Glutaric acid

o 2-Ethylhexanol (2.2 molar equivalents)

o Concentrated sulfuric acid (catalytic amount)

o Toluene (for azeotropic water removal)

o Saturated sodium bicarbonate solution

o Saturated sodium chloride (brine) solution

e Anhydrous magnesium sulfate

Methodology:

o Setup: Assemble a round-bottom flask with a Dean-Stark trap and a reflux condenser.
e Charging Reactants: To the flask, add glutaric acid, 2-ethylhexanol, and toluene.

o Catalysis: Carefully add a catalytic amount of concentrated sulfuric acid to the mixture.
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» Reaction: Heat the mixture to reflux. Water will be collected in the Dean-Stark trap as an
azeotrope with toluene, providing a visual indicator of the reaction's progress. Continue
reflux until no more water is collected.

o Experimental Rationale: Using an excess of 2-ethylhexanol and actively removing the
water byproduct shifts the reaction equilibrium towards the product side, maximizing the
yield as per Le Chatelier's principle.

o Work-up: Cool the reaction mixture. Transfer it to a separatory funnel and wash sequentially
with water, saturated sodium bicarbonate solution (to neutralize the acid catalyst), and brine.

e Drying & Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and
concentrate the solvent under reduced pressure using a rotary evaporator.

 Purification: The crude product can be purified by vacuum distillation to yield the final, high-
purity Bis(2-ethylhexyl) glutarate.

Applications in Scientific Research & Development

While widely used as a plasticizer in industrial applications, Bis(2-ethylhexyl) glutarate is also
being explored in more technical fields, including drug delivery.[1]

Role as a Pharmaceutical Excipient

For drug development professionals, the compound's properties make it a candidate for
formulation studies.

o Solubility Enhancement: Its lipophilic nature and solvent properties can be investigated to
improve the solubility and dissolution of poorly water-soluble active pharmaceutical
ingredients (APIs).[1] It has been studied as a component in solid dispersions to enhance the
oral bioavailability of drugs like fenofibrate.[1]

e Drug Delivery Systems: As a non-volatile, oily liquid, it can serve as a lipidic carrier in self-
emulsifying drug delivery systems (SEDDS) or as a plasticizer in polymer-based controlled-
release formulations.
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Causality Insight: The ability of Bis(2-ethylhexyl) glutarate to enhance drug absorption is
linked to its potential to increase the solubility of the drug in the gastrointestinal tract.[1] By
keeping a poorly soluble drug in a dissolved state for a longer period, it increases the
concentration gradient across the intestinal membrane, thereby facilitating passive diffusion
and absorption.

Safety and Handling

According to aggregated GHS data, Bis(2-ethylhexyl) glutarate is not classified as a
hazardous substance.[2] However, standard laboratory safety practices should always be
followed.

¢ Handling: Use in a well-ventilated area. Avoid contact with skin, eyes, and clothing. Wear
appropriate personal protective equipment (PPE), including gloves and safety glasses.[4][5]

o Storage: Store in a cool, dry place in a tightly sealed container, away from strong oxidizing
agents.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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